Cas no 62399-95-5 (Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-)

Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl- structure
62399-95-5 structure
Product Name:Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
CAS No:62399-95-5
MF:C17H29N3O
MW:291.431664228439
CID:446221
PubChem ID:20394387
Update Time:2025-04-19

Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
    • N-(1-butylpyrazol-3-yl)-N-hexylcyclopropanecarboxamide
    • SCHEMBL11564170
    • N-(1-Butyl-1H-pyrazol-3-yl)-N-hexylcyclopropanecarboxamide
    • 62399-95-5
    • DTXSID90606696
    • Inchi: 1S/C17H29N3O/c1-3-5-7-8-13-20(17(21)15-9-10-15)16-11-14-19(18-16)12-6-4-2/h11,14-15H,3-10,12-13H2,1-2H3
    • InChI Key: XDKZPZZSDHOAJW-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)N(C1C=CN(CCCC)N=1)CCCCCC

Computed Properties

  • Exact Mass: 291.23127
  • Monoisotopic Mass: 291.231062557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.13
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